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Compound of Interest

Compound Name: N-Acetyltaurine

Cat. No.: B103087

Audience: Researchers, scientists, and drug development professionals.
Introduction

N-Acetyltaurine (NAT) is an endogenous metabolite formed by the acetylation of taurine, with
acetate serving as the primary substrate.[1] Its concentration in urine has been identified as a
potential biomarker for hyperacetatemia and recent ethanol consumption.[2][3] Accurate and
sensitive quantification of N-Acetyltaurine in urine is crucial for clinical and research
applications, including monitoring metabolic responses to alcohol, understanding certain
metabolic disorders, and potentially in drug development. This application note describes a
robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method
for the quantification of N-Acetyltaurine in human and animal urine samples. The methodology
is straightforward, involving a simple sample preparation step, and offers high selectivity and
sensitivity.

Metabolic Pathway of N-Acetyltaurine

N-Acetyltaurine is synthesized in the body, with the kidneys showing high enzymatic activity
for its production from taurine and acetate.[2] This metabolic process is significant as elevated
levels of acetate, which can result from ethanol metabolism, lead to a notable increase in
urinary N-Acetyltaurine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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